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Compound of Interest

Compound Name: Methyl 2,4-difluorobenzoate

Cat. No.: B035433

An In-depth Technical Guide to Methyl 2,4-difluorobenzoate: Properties, Synthesis, and
Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Methyl 2,4-difluorobenzoate. It includes detailed experimental protocols for its
synthesis and purification, an analysis of its spectroscopic characteristics, and a discussion of
its applications, particularly within the field of drug discovery and development. Safety and
handling information is also provided.

Core Physical and Chemical Properties

Methyl 2,4-difluorobenzoate is a colorless to light yellow liquid. It is a key intermediate in the
synthesis of various pharmaceutical and agrochemical compounds. Its physical and chemical
properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)
Molecular Formula CsHeF202 [1]
Molecular Weight 172.13 g/mol [2]
Appearance CoIorIfess. to light yellow/orange 3]
clear liquid
Boiling Point 128-129 °C [3]
Density 1.384 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.4840 [3]
Flash Point 82 °C (179.6 °F) - closed cup
Vapor Pressure 0.354 mmHg at 25°C

Table 2: Chemical Identifiers

Identifier Value Reference(s)

CAS Number 106614-28-2 2]

INChI=1S/C8H6F202/c1-12-

InChl 8(11)6-3-2-5(9)4-7(6)10/h2- [2]
4H,1H3
YQUHULOBTDYMAG-

InChlKey [2]

UHFFFAOYSA-N

SMILES EOC(=O)C1:C(C:c(c:c1)|:) o

MDL Number MFCDO03093799 [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the structure and purity of Methyl 2,4-
difluorobenzoate.
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Table 3: Spectroscopic Data

Spectrum Data Reference(s)

(CDCls): 5 7.99 (td, 1H, J=8.2,
1H-NMR 6.6 Hz), 6.98-6.84 (m, 2H), 3]
3.93 (s, 3H)

Predicted values: Carbonyl
carbon (~164 ppm), Aromatic
carbons (105-167 ppm with C-
F coupling), Methyl carbon

BBC-NMR

(~52 ppm). Actual spectrum
should be run for confirmation.

Characteristic peaks expected:
C=0 stretch (~1720-1740
cm~1), C-O stretch (~1250-
Infrared (IR) ~ ) [4]
1300 cm~1), Aromatic C=C
stretch (~1600 cm~1), C-F

stretch (~1100-1250 cm™1).

Expected molecular ion (M+)
peak at m/z = 172. Common
fragments may include loss of

Mass Spec (MS) [5]
methoxy group (-OCHs,
m/z=141) and subsequent loss

of CO (m/z=113).

Experimental Protocols
Synthesis of Methyl 2,4-difluorobenzoate

A common method for the synthesis of Methyl 2,4-difluorobenzoate is the Fischer
esterification of 2,4-difluorobenzoic acid with methanol, catalyzed by thionyl chloride.[3]

Materials:

e 2 4-difluorobenzoic acid
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Methanol (MeOH)

Thionyl chloride (SOCI2)

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Diethyl ether (or other suitable organic solvent)

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Hexane

Ice-water bath

Standard laboratory glassware for reaction, extraction, and chromatography

Procedure:

Dissolve 2,4-difluorobenzoic acid (10.00 mmol) in methanol (15 mL) in a round-bottom flask.

[3]
Cool the solution to 0 °C using an ice-water bath.[3]

Slowly add a solution of thionyl chloride (20.02 mmol) in methanol (10 mL) dropwise to the
cooled mixture.[3]

Remove the ice bath and allow the reaction mixture to gradually warm to room temperature.

[3]
Stir the reaction mixture continuously for 24 hours at room temperature.[3]

Upon completion, pour the reaction mixture into a saturated aqueous NaHCOs solution to
neutralize the excess acid.[3]

Extract the aqueous mixture three times with diethyl ether.[3]

Combine the organic phases and dry over anhydrous MgSOa.[3]
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« Filter off the drying agent and concentrate the organic phase under reduced pressure to
obtain the crude product.[3]

o Purify the crude product by silica gel column chromatography using a hexane/ether (5:1)
eluent system to yield pure Methyl 2,4-difluorobenzoate.[3]
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Synthesis Workflow

Reaction

Dissolve 2,4-difluorobenzoic acid in Methanol

:

Cool to 0°C

:

Add Thionyl Chloride in Methanol

l

Stir at Room Temperature for 24h

Work-up
Y

Pour into sat. NaHCO3

:

Extract with Ether (3x)

:

Dry organic phase (MgSO4)

:

Concentrate under reduced pressure

Purification

Silica Gel Column Chromatography
(Hexane/Ether = 5:1)

Pure Methyl 2,4-difluorobenzoate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 2,4-difluorobenzoate.
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Role in Drug Development

Methyl 2,4-difluorobenzoate serves as a valuable building block in medicinal chemistry and
drug development. The presence of fluorine atoms can significantly alter the pharmacokinetic
and pharmacodynamic properties of a molecule. Fluorine can improve metabolic stability,
increase binding affinity, and modify the acidity of nearby functional groups.

Specifically, Methyl 2,4-difluorobenzoate is used as a reagent in the synthesis of various
pharmaceuticals.[3] A notable application is in the design and synthesis of integrin av33

antagonists, which have shown antiplatelet activity.[3]

Role in Drug Discovery

Methyl 2,4-difluorobenzoate
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;
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Caption: Logical relationship of Methyl 2,4-difluorobenzoate in drug discovery.
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Quality Control and Analysis

The purity and identity of Methyl 2,4-difluorobenzoate are typically confirmed using a
combination of chromatographic and spectroscopic methods.

Typical Analytical Workflow:

Thin Layer Chromatography (TLC): Used for rapid monitoring of the reaction progress and
for determining the appropriate solvent system for column chromatography.

o Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity and confirm the
molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are used to confirm the
chemical structure.

e Infrared (IR) Spectroscopy: To identify the presence of key functional groups.

Analytical Workflow

Purity As;ysémen Stw Elucidation

TLC NMR (1H, 13C)

GC-MS IR Spectroscopy

Certificate of Analysis

Click to download full resolution via product page

Caption: Quality control and analytical workflow for Methyl 2,4-difluorobenzoate.
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Safety and Handling

Methyl 2,4-difluorobenzoate is a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated fume hood.

Table 4: Hazard Information

Hazard Type GHS Classification Precautionary Statements
" . P264, P270, P301+P312,
Acute Toxicity, Oral H302: Harmful if swallowed
P330, P501
P280, P302+P352,
Skin Corrosion/Irritation H315: Causes skin irritation
P332+P313, P362
H318: Causes serious eye P280, P305+P351+P338,

Serious Eye Damage/Irritation
damage P310

H335: May cause respiratory P261, P271, P304+P340,

Specific Target Organ Toxicity S
irritation P312, P403+P233

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use in a fume hood. If not available, a respirator with an appropriate
filter is necessary.

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[3] The
recommended storage temperature is room temperature.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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